Cas no 31271-86-0 (1-Tosyl-1H-indole-4-carbonitrile)

• Product Name: 1-Tosyl-1H-indole-4-carbonitrile
• CAS No: 31271-86-0
• MF: C₁₆H₁₂N₂O₂S
• MW: 296.343682289124
• CID: 2120461
• Update Time: 2023-08-03

1-Tosyl-1H-indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methylphenyl)sulfonyl]-1H-indole-4-carbonitrile
• 1-TOSYL-1H-INDOLE-4-CARBONITRILE
• OIWHUFPOHDKMFT-UHFFFAOYSA-N
• 1H-Indole-4-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-
• 1-Tosyl-1H-indole-4-carbonitrile

• Inchi： 1S/C16H12N2O2S/c1-12-5-7-14(8-6-12)21(19,20)18-10-9-15-13(11-17)3-2-4-16(15)18/h2-10H,1H3
• InChI Key： OIWHUFPOHDKMFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC2C(C#N)=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 522
• Topological Polar Surface Area: 71.2